Cas no 5463-36-5 (Bis(4-methyl-2-(piperidin-1-yl)quinolin-6-yl)methane trihydrochloride)

• Product Name: Bis(4-methyl-2-(piperidin-1-yl)quinolin-6-yl)methane trihydrochloride
• CAS No: 5463-36-5
• MF: C₃₁H₃₉Cl₃N₄
• MW: 574.0272
• MDL: MFCD28016467
• CID: 942294
• PubChem ID: 21159404
• Update Time: 2025-06-24

Bis(4-methyl-2-(piperidin-1-yl)quinolin-6-yl)methane trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-[(4-methyl-2-piperidin-1-ylquinolin-6-yl)methyl]-2-piperidin-1-ylquinoline
• 4-METHYL-6-[(4-METHYL-2-PIPERIDIN-1-YLQUINOLIN-6-YL)METHYL]-2-PIPERIDIN-1-YLQUINOLINECHLORIDE
• 6,6-methylenebis[4-methyl-2-(1-piperidinyl)-quinoline trihydrochloride
• Bis(4-methyl-2-(piperidin-1-yl)quinolin-6-yl)methane trihydrochloride
• 6,6-Methylenebis[4-methyl-2-(1-piperidinyl)-quinoline 3HCl
• Quinoline,6,6-methylenebis[4-methyl-2-(1-piperidinyl)-,trihydrochloride
• Bis(4-methyl-2-(piperidin-1-yl)quinolin-6-yl)methanetrihydrochloride
• A11565
• AS-72629
• 5463-36-5
• 4-METHYL-6-{[4-METHYL-2-(PIPERIDIN-1-YL)QUINOLIN-6-YL]METHYL}-2-(PIPERIDIN-1-YL)QUINOLINE TRIHYDROCHLORIDE
• AKOS030228517
• 4-methyl-6-[(4-methyl-2-piperidin-1-ylquinolin-6-yl)methyl]-2-piperidin-1-ylquinoline;trihydrochloride

• MDL： MFCD28016467
• Inchi： 1S/C31H36N4.3ClH/c1-22-17-30(34-13-5-3-6-14-34)32-28-11-9-24(20-26(22)28)19-25-10-12-29-27(21-25)23(2)18-31(33-29)35-15-7-4-8-16-35;;;/h9-12,17-18,20-21H,3-8,13-16,19H2,1-2H3;3*1H
• InChI Key： VEBRTBCMAWVZGV-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].Cl[H].N1(C2C([H])=C(C([H])([H])[H])C3C([H])=C(C([H])=C([H])C=3N=2)C([H])([H])C2C([H])=C([H])C3=C(C=2[H])C(C([H])([H])[H])=C([H])C(=N3)N2C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 405.19753
• Monoisotopic Mass: 572.224030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 615
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Experimental Properties

• PSA: 83.47